3-(2,2-Dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole

• CAS No.: 63170-10-5
• Molecular Formula: C10H20N2O4
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 3-(2,2-dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole
• InChI: InChI=1S/C10H20N2O4/c1-13-9(14-2)5-8-7(6-11-12-8)10(15-3)16-4/h7-10H,5-6H2,1-4H3
• InChI Key: WJPHJLDTYOUTID-UHFFFAOYSA-N
• Canonical SMILES: COC(CC1C(CN=N1)C(OC)OC)OC

Description

3-(2,2-Dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole is a chemical compound with a unique structure that includes both dimethoxyethyl and dimethoxymethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,2-Dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a hydrazine derivative with an aldehyde or ketone in the presence of an acid catalyst. The reaction conditions, such as temperature and solvent, can significantly influence the yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to remove impurities and achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

3-(2,2-Dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, play a crucial role in determining the reaction outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in the formation of new derivatives with different functional groups.

Scientific Research Applications

3-(2,2-Dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2,2-Dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(2,2-Dimethoxyethyl)-4-(dimethoxymethyl)-4,5-dihydro-3H-pyrazole include other pyrazole derivatives with different substituents. Examples include:

• 3-(2,2-Dimethoxyethyl)-4,5-dihydro-3H-pyrazole
• 4-(Dimethoxymethyl)-4,5-dihydro-3H-pyrazole

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which can impart distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.